![molecular formula C23H31NO B5034998 2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide](/img/structure/B5034998.png)
2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide
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Overview
Description
2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide, also known as TPA023, is a compound that has been extensively studied for its potential therapeutic applications in various neurological disorders. It belongs to the class of compounds known as positive allosteric modulators (PAMs) of gamma-aminobutyric acid type A (GABA-A) receptors.
Mechanism of Action
2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide acts as a positive allosteric modulator of GABA-A receptors, which means that it enhances the activity of these receptors by binding to a specific site on the receptor that is distinct from the GABA binding site. This results in an increase in the affinity of GABA for the receptor, leading to an overall increase in the inhibitory effects of GABA on neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including an increase in GABAergic neurotransmission, a decrease in glutamatergic neurotransmission, and an overall decrease in neuronal excitability. It has also been shown to have anxiolytic, anticonvulsant, and sedative effects in various animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide is its high selectivity for GABA-A receptors, which makes it a useful tool for studying the role of these receptors in various neurological disorders. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide. One area of interest is the development of more potent and selective PAMs of GABA-A receptors, which may have greater therapeutic potential for various neurological disorders. Another area of interest is the investigation of the long-term effects of this compound on neuronal function and behavior, as well as its potential for abuse and addiction. Finally, there is a need for further research on the safety and efficacy of this compound in human clinical trials, particularly in the context of various neurological disorders.
Synthesis Methods
The synthesis of 2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide involves the reaction of 2,4,6-triisopropylbenzylamine with 2-bromoacetophenone in the presence of a palladium catalyst. The resulting product is then purified and characterized by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
2-phenyl-N-(2,4,6-triisopropylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, epilepsy, and schizophrenia. It has been shown to enhance the activity of GABA-A receptors, which are the primary inhibitory neurotransmitters in the central nervous system. This leads to an overall decrease in neuronal excitability and a reduction in anxiety and other related symptoms.
Properties
IUPAC Name |
2-phenyl-N-[2,4,6-tri(propan-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31NO/c1-15(2)19-13-20(16(3)4)23(21(14-19)17(5)6)24-22(25)12-18-10-8-7-9-11-18/h7-11,13-17H,12H2,1-6H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFXJGCTBRBNEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)NC(=O)CC2=CC=CC=C2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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